Cas no 1393442-25-5 (Methyl 6-(3,5-dimethylphenyl)pyridine-2-carboxylate)

• Product Name: Methyl 6-(3,5-dimethylphenyl)pyridine-2-carboxylate
• CAS No: 1393442-25-5
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 4593618
• Update Time: 2025-05-19

Methyl 6-(3,5-dimethylphenyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(3,5-dimethylphenyl)pyridine-2-carboxylate
• Methyl 6-(3,5-dimethylphenyl)picolinate
• SB55424
• V2935

• Inchi： 1S/C15H15NO2/c1-10-7-11(2)9-12(8-10)13-5-4-6-14(16-13)15(17)18-3/h4-9H,1-3H3
• InChI Key： DPBZSEVBQICUCW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C2C=C(C)C=C(C)C=2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 383.2±30.0 °C at 760 mmHg
• Flash Point: 185.5±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 6-(3,5-dimethylphenyl)pyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 6-(3,5-dimethylphenyl)pyridine-2-carboxylate

Methyl 6-(3,5-dimethylphenyl)pyridine-2-carboxylate (CAS No. 1393442-25-5): A Comprehensive Overview

Methyl 6-(3,5-dimethylphenyl)pyridine-2-carboxylate, with the chemical identifier CAS No. 1393442-25-5, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyridine carboxylate class, characterized by its unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of Methyl 6-(3,5-dimethylphenyl)pyridine-2-carboxylate consists of a pyridine ring substituted with a carboxylate group at the 2-position and a dimethylphenyl group at the 6-position. This arrangement imparts specific electronic and steric properties, making it a versatile building block for various chemical transformations. The presence of the dimethylphenyl group enhances the compound's lipophilicity, which is often crucial in drug design for improving bioavailability and membrane permeability.

In recent years, there has been growing interest in this compound due to its potential applications in medicinal chemistry. Researchers have been exploring its utility as a precursor in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The pyridine core is a common motif in many bioactive compounds, and modifications at specific positions can lead to significant changes in pharmacological activity.

One of the most compelling aspects of Methyl 6-(3,5-dimethylphenyl)pyridine-2-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of this compound make it an attractive candidate for such applications.

Recent studies have highlighted the compound's potential in the development of antiviral agents. The ability to modulate protein-protein interactions within viral replication complexes has opened new avenues for antiviral drug discovery. Methyl 6-(3,5-dimethylphenyl)pyridine-2-carboxylate has been investigated as a scaffold for designing molecules that can disrupt viral assembly or inhibit key enzymes involved in viral replication. Preliminary results suggest that derivatives of this compound exhibit promising antiviral activity against certain viral strains.

The synthesis of Methyl 6-(3,5-dimethylphenyl)pyridine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate pyridine derivatives and carboxylic acid esters, followed by functional group modifications. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the environmental impact and cost associated with its production.

The pharmacological profile of this compound is still under active investigation. Initial studies have shown that it exhibits moderate binding affinity to certain protein targets, suggesting its potential as a lead compound for further drug development. However, further research is needed to fully elucidate its mechanism of action and assess its safety and efficacy profile.

In conclusion, Methyl 6-(3,5-dimethylphenyl)pyridine-2-carboxylate (CAS No. 1393442-25-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with therapeutic applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of novel drugs targeting various diseases.